Cas no 1394929-55-5 ((E)-N,N-Didesmethyl-4-hydroxy Tamoxifen)

• Product Name: (E)-N,N-Didesmethyl-4-hydroxy Tamoxifen
• CAS No: 1394929-55-5
• MF: C₂₄H₂₅NO₂
• MW: 359.4608066082
• CID: 4553583
• Update Time: 2025-05-20

(E)-N,N-Didesmethyl-4-hydroxy Tamoxifen Chemical and Physical Properties

Names and Identifiers

• (E)-N,N-Didesmethyl-4-hydroxy Tamoxifen

• Inchi： 1S/C24H25NO2/c1-2-23(18-6-4-3-5-7-18)24(19-8-12-21(26)13-9-19)20-10-14-22(15-11-20)27-17-16-25/h3-15,26H,2,16-17,25H2,1H3/b24-23+
• InChI Key： YCQBLTPGQSYLHD-WCWDXBQESA-N
• SMILES： c1c(O)ccc(/C(=C(/CC)\c2ccccc2)/c2ccc(OCCN)cc2)c1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on (E)-N,N-Didesmethyl-4-hydroxy Tamoxifen

(E)-N,N-Didesmethyl-4-hydroxy Tamoxifen and its Significance in Modern Pharmaceutical Research

(E)-N,N-Didesmethyl-4-hydroxy Tamoxifen, with the CAS number 1394929-55-5, is a compound of considerable interest in the field of pharmaceutical chemistry and oncology. This metabolite of the well-known selective estrogen receptor modulator (SERM), Tamoxifen, holds a pivotal role in understanding the pharmacokinetics and biological activity of its parent compound. The structure of (E)-N,N-Didesmethyl-4-hydroxy Tamoxifen features a chiral center and an unsaturated bond, which are critical for its interaction with biological targets. Its study not only provides insights into the metabolic pathways of Tamoxifen but also opens avenues for the development of novel therapeutic agents.

The compound's significance is underscored by its presence as an active metabolite in human metabolism. (E)-N,N-Didesmethyl-4-hydroxy Tamoxifen is formed through the cytochrome P450 enzyme-mediated metabolism of Tamoxifen, a process that significantly contributes to the drug's overall efficacy and duration of action. Recent research has highlighted the importance of this metabolite in maintaining the therapeutic effects of Tamoxifen in breast cancer treatment. Studies have shown that (E)-N,N-Didesmethyl-4-hydroxy Tamoxifen exhibits partial estrogenic activity, which is thought to contribute to its ability to block estrogen receptors in breast tissue, thereby preventing tumor growth.

Moreover, the pharmacological profile of (E)-N,N-Didesmethyl-4-hydroxy Tamoxifen has been extensively studied in vitro and in vivo. Research indicates that this metabolite has a longer half-life compared to Tamoxifen, which allows for sustained therapeutic levels in patients. This extended duration of action is particularly relevant in clinical settings where consistent drug levels are crucial for effective treatment. Additionally, studies have explored the potential role of (E)-N,N-Didesmethyl-4-hydroxy Tamoxifen in reducing side effects associated with long-term Tamoxifen therapy, such as endometrial hyperplasia and vasomotor symptoms.

In recent years, advancements in analytical techniques have enabled more precise quantification and characterization of (E)-N,N-Didesmethyl-4-hydroxy Tamoxifen in biological matrices. Techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) have become indispensable tools for researchers studying this metabolite. These methods allow for high sensitivity and specificity, facilitating detailed pharmacokinetic studies and contributing to a better understanding of how (E)-N,N-Didesmethyl-4-hydroxy Tamoxifen interacts with other drugs and biological systems.

The therapeutic potential of (E)-N,N-Dimesmethyl-4-hydroxy Tamoxifen extends beyond its role as a metabolite. Researchers are investigating its potential as a standalone therapeutic agent, particularly in cases where patients exhibit resistance to traditional forms of estrogen receptor modulation. Preliminary studies suggest that (E)-N,N-Dimesmethyl-4-hydroxy Tamoxifen may offer alternative mechanisms of action, making it a promising candidate for future drug development. Additionally, its structural similarity to other SERMs suggests that it could serve as a scaffold for designing new compounds with enhanced efficacy and reduced toxicity.

From a chemical perspective, the synthesis and structural optimization of (E)-N,N-Dimesmethyl-4-hydroxy Tamoxifen have been subjects of considerable interest. Researchers have developed novel synthetic routes that improve yield and purity, making it more feasible for large-scale production. These advancements not only facilitate further research but also open possibilities for industrial applications. The development of efficient synthetic methodologies is crucial for ensuring that sufficient quantities of this compound are available for clinical trials and commercialization.

The impact of (E)-N,N-Dimesmethyl-4-hydroxy Tamoxifen on clinical practice is significant, particularly in the management of hormone receptor-positive breast cancer. By providing a deeper understanding of the metabolic pathways involved in Tamoxifen therapy, this compound aids in personalized medicine approaches. Tailoring treatment regimens based on individual metabolic profiles can lead to more effective outcomes and reduced risk of adverse effects. This aligns with broader trends in oncology towards precision medicine, where treatments are tailored to the specific characteristics of each patient's tumor.

Future research directions include exploring the role of (E)-N,N-Dimesmethyl-4-hydroxy Tamoxifen in combination therapies. Combining it with other targeted agents or chemotherapy regimens could potentially enhance treatment efficacy while minimizing side effects. Additionally, investigating its mechanisms of action at a molecular level may reveal new therapeutic targets and biomarkers relevant to breast cancer treatment.

In conclusion, (E)-N,N-Dimesmethyl-4-hydroxy Tamoxifen (CAS no 1394929-55-5) is a compound with multifaceted significance in pharmaceutical research and clinical practice. Its role as a key metabolite of Tamoxifen, combined with its own pharmacological properties, makes it a valuable subject of study. As research continues to uncover new insights into its biology and therapeutic potential, it is likely that this compound will play an increasingly important role in the management of breast cancer and potentially other diseases.